Cas no 23656-66-8 (Cholesta-5,22,24-trien-3-ol,(3b,22E)- (9CI))

Cholesta-5,22,24-trien-3-ol,(3b,22E)- (9CI) Properties

Names and Identifiers

• Cholesta-5,22,24-trien-3-ol,(3b,22E)- (9CI)
• Cholesta-5,22,24-trien-3-ol, (3beta,22E)-
• (3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R,3E)-6-methylhepta-3,5-dien-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 23656-66-8
• 22,24-bisdehydrocholesterol
• 22-Dehydrodesmosterol
• Cholesta-5,22,24-trien-3-ol
• +Expand

• InChIKey： NKIFUBKKNVGXKA-SOFGYWHQSA-N
• Inchi： InChI=1S/C27H42O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h6-9,19,21-25,28H,10-17H2,1-5H3/b8-6+
• SMILES： C/C(=C/C=C/C(C1CCC2C3CC=C4CC(CCC4(C)C3CCC12C)O)C)/C

Computed Properties

• Exact Mass: 382.32376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 382.323566
• Heavy Atom Count: 28
• Complexity: 680
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23
• Refractive Index: 1.546
• Boiling Point: 491.2°Cat760mmHg
• Flash Point: 210.8°C
• Density: 1.01